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Compound of Interest

Compound Name: Floramanoside A

Cat. No.: B15574978 Get Quote

An In-depth Technical Guide to Floramanoside A
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Floramanoside A, a flavonol

glycoside with noteworthy antioxidant and enzyme inhibitory activities. The information

presented herein is intended to support research and development efforts in the fields of

natural product chemistry, pharmacology, and drug discovery.

Molecular and Physicochemical Properties
Floramanoside A is a flavonol glycoside that has been isolated from the flowers of

Abelmouschus manihot[1]. Its molecular formula has been determined to be C26H28O17[1].

Property Value Source

Molecular Formula C26H28O17 [1]

Molecular Weight 612.49 g/mol [1]

Class Flavonol Glycoside [1]

Initial Source
Flowers of Abelmouschus

manihot
[1]

CAS Number 1487423-38-0 [1]
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Biological Activity
Floramanoside A has demonstrated significant biological activity in preclinical studies,

particularly as a potent antioxidant and an inhibitor of aldose reductase.

Activity IC50 Value (µM) Source

DPPH Radical Scavenging 10.1 [1]

Aldose Reductase Inhibition 17.8 [1]

These activities suggest the potential of Floramanoside A in the management of conditions

associated with oxidative stress and diabetic complications.

Experimental Protocols
The isolation and characterization of Floramanoside A involve standard phytochemistry

laboratory techniques. The following protocols are based on the methodologies described in

the primary literature[1].

3.1. Isolation of Floramanoside A

The isolation of Floramanoside A from the flowers of Abelmouschus manihot is achieved

through a multi-step extraction and chromatographic process.

Extraction: The dried and powdered flowers of Abelmouschus manihot are typically extracted

with a polar solvent, such as methanol or ethanol, at room temperature. The resulting crude

extract is then concentrated under reduced pressure.

Fractionation: The crude extract is suspended in water and subjected to liquid-liquid

partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-

butanol, to separate compounds based on their polarity.

Column Chromatography: The fraction containing Floramanoside A (typically the ethyl

acetate or n-butanol fraction) is subjected to repeated column chromatography. Common

stationary phases include silica gel, Sephadex LH-20, and reversed-phase C18 silica gel.
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Elution is performed with a gradient of solvents, such as chloroform-methanol or methanol-

water mixtures, to separate the individual compounds.

Purification: Final purification is often achieved using preparative High-Performance Liquid

Chromatography (HPLC) to yield pure Floramanoside A.

3.2. Structural Elucidation

The structure of Floramanoside A is elucidated using a combination of spectroscopic

techniques.

Mass Spectrometry (MS): High-Resolution Electrospray Ionization Time-of-Flight Mass

Spectrometry (HRESI-TOF-MS) is used to determine the exact mass and molecular formula

of the compound[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (such as COSY,

HSQC, and HMBC) NMR experiments are conducted to determine the connectivity of atoms

and the stereochemistry of the molecule. These experiments provide detailed information

about the structure of the flavonol aglycone and the attached sugar moieties.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of functional

groups, such as hydroxyls, carbonyls, and aromatic rings.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy helps in identifying the

flavonoid skeleton and the nature of its substitutions.

Visualizations
4.1. Experimental Workflow: Isolation of Floramanoside A
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Caption: General workflow for the isolation of Floramanoside A.
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4.2. Signaling Pathway: Aldose Reductase and the Polyol Pathway
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Caption: Inhibition of the Polyol Pathway by Floramanoside A.

4.3. Logical Relationship: DPPH Radical Scavenging
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Caption: Mechanism of DPPH radical scavenging by Floramanoside A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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